Cas no 2248185-13-7 ((2R)-2,6,6-Trimethylheptanoic acid)

• Product Name: (2R)-2,6,6-Trimethylheptanoic acid
• CAS No: 2248185-13-7
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 6386412
• PubChem ID: 137939717
• Update Time: 2025-06-08

(2R)-2,6,6-Trimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505459
• (2R)-2,6,6-Trimethylheptanoic acid
• 2248185-13-7

• Inchi： 1S/C10H20O2/c1-8(9(11)12)6-5-7-10(2,3)4/h8H,5-7H2,1-4H3,(H,11,12)/t8-/m1/s1
• InChI Key： OSLOPOFJXMPDGK-MRVPVSSYSA-N
• SMILES： OC([C@H](C)CCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-2,6,6-Trimethylheptanoic acid

Introduction to (2R)-2,6,6-Trimethylheptanoic Acid (CAS No. 2248185-13-7)

(2R)-2,6,6-Trimethylheptanoic acid, identified by its Chemical Abstracts Service (CAS) number 2248185-13-7, is a chiral branched-chain carboxylic acid with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of enantiomerically pure compounds, which are increasingly valued in drug development due to their specific stereoisomeric properties and enhanced biological activity.

The molecular structure of (2R)-2,6,6-Trimethylheptanoic acid consists of a seven-carbon backbone with three methyl groups attached at the 2nd, 6th, and 6th positions, respectively. The (R) configuration at the second carbon atom confers a specific stereochemical orientation that is critical for its biological interactions. This stereochemistry is often a key factor in determining the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been growing interest in the use of enantiomerically pure compounds like (2R)-2,6,6-Trimethylheptanoic acid in medicinal chemistry. The ability to fine-tune the stereochemistry of a molecule can lead to improved pharmacokinetic profiles, reduced side effects, and enhanced therapeutic outcomes. For instance, studies have shown that enantiopure carboxylic acids can exhibit distinct metabolic pathways compared to their racemic counterparts, making them more suitable for targeted drug delivery.

One of the most compelling applications of (2R)-2,6,6-Trimethylheptanoic acid is in the development of novel therapeutic agents. Researchers have explored its potential as a building block for more complex molecules or as an intermediate in synthetic pathways leading to bioactive compounds. Its unique structural features make it a valuable candidate for designing molecules with specific biological activities.

The synthesis of (2R)-2,6,6-Trimethylheptanoic acid presents both challenges and opportunities for chemists. The need for high enantiomeric purity requires sophisticated synthetic methodologies, often involving asymmetric catalysis or chiral auxiliary techniques. Advances in catalytic systems have made it possible to produce enantiopure carboxylic acids on a larger scale with greater efficiency.

Recent research has also highlighted the role of (2R)-2,6,6-Trimethylheptanoic acid in understanding metabolic pathways and enzyme mechanisms. Its structural similarity to natural fatty acids allows it to serve as a probe for studying lipid metabolism and enzyme interactions. Such studies can provide insights into disease mechanisms and lead to the development of new diagnostic tools or therapeutic strategies.

The pharmacological potential of (2R)-2,6,6-Trimethylheptanoic acid extends beyond its role as a synthetic intermediate. Preclinical studies have suggested that this compound may have applications in treating various conditions by modulating key biological pathways. For example, its ability to interact with specific enzymes or receptors could make it useful in developing treatments for neurological disorders or metabolic diseases.

The regulatory landscape for enantiomerically pure compounds like (2R)-2,6,6-Trimethylheptanoic acid is evolving rapidly. Regulatory agencies are increasingly recognizing the importance of stereochemistry in drug development and are implementing guidelines to ensure the safety and efficacy of such compounds. This trend bodes well for future research and commercialization efforts.

In conclusion, (2R)-2,6,6-Trimethylheptanoic acid (CAS No. 2248185-13-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural and stereochemical properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic methods for this compound, its importance in the field is likely to grow even further.